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Compound of Interest

Compound Name: 2-Acetyl-5-methylfuran

Cat. No.: B071968 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthesis pathways for

2-acetyl-5-methylfuran, a valuable intermediate in the pharmaceutical and fine chemical

industries. This document details established chemical synthesis routes, explores potential

biocatalytic approaches, and presents quantitative data, detailed experimental protocols, and

visual representations of key processes to support research and development efforts.

Introduction
2-Acetyl-5-methylfuran, also known as 1-(5-methylfuran-2-yl)ethanone, is a furan derivative

characterized by an acetyl group at the 2-position and a methyl group at the 5-position. Its

chemical structure makes it a versatile building block for the synthesis of more complex

molecules. The primary route for its synthesis is the Friedel-Crafts acylation of 2-methylfuran.

This guide will delve into the specifics of this reaction under various catalytic conditions.

Chemical Synthesis Pathways: Friedel-Crafts
Acylation
The most prevalent method for synthesizing 2-acetyl-5-methylfuran is the Friedel-Crafts

acylation of 2-methylfuran. This electrophilic aromatic substitution reaction involves the

introduction of an acetyl group onto the furan ring, predominantly at the 5-position due to the

activating and directing effects of the methyl group. The general reaction is depicted below:
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methylfuran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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